Cas no 172760-03-1 (Mudanpioside C)

• Product Name: Mudanpioside C
• CAS No: 172760-03-1
• MF: C₃₀H₃₂O₁₃
• MW: 600.567290306091
• CID: 1123952
• PubChem ID: 138857800
• Update Time: 2025-07-14

Mudanpioside C Chemical and Physical Properties

Names and Identifiers

• Mudanpioside C
• Oxybenzoylpaeoniflorin
• ((2R,3S,4S,5R,6S)-6-(((1aR,1a¹S,2R,3aR,5S,5aR)-1a¹-((benzoyloxy)methyl)-2-hydroxy-5-methyltetrahydro-1H-3,4-dioxa-2,5-methanocyclobuta[cd]pentalen-5a(5H)-yl)oxy)-3,4,5-trihydroxy
• [ "" ]
• [(6S)-6-[[(1S,2S,3R,5R,6R,8S)-2-(Benzoyloxymethyl)-6-hydroxy-8-methyl-9,10-dioxatetracyclo[4.3.1.02,
• MudanpiosideC
• 172760-03-1
• CS-0019463
• HY-N2163
• [(2R,3S,4S,5R,6S)-6-{[(1R,2S,3R,5R,6R,8S)-2-[(benzoyloxy)methyl]-6-hydroxy-8-methyl-9,10-dioxatetracyclo[4.3.1.0(2),?.0(3),?]decan-3-yl]oxy}-3,4,5-trihydroxyoxan-2-yl]methyl 4-hydroxybenzoate
• SCHEMBL21315820
• AKOS040758844
• [(2R,3S,4S,5R,6S)-6-[[(1R,2S,3R,5R,6R,8S)-2-(benzoyloxymethyl)-6-hydroxy-8-methyl-9,10-dioxatetracyclo[4.3.1.02,5.03,8]decan-3-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl 4-hydroxybenzoate
• DA-55762
• MS-30614

• Inchi： 1S/C30H32O13/c1-27-13-29(37)19-11-30(27,28(19,26(42-27)43-29)14-39-24(36)15-5-3-2-4-6-15)41-25-22(34)21(33)20(32)18(40-25)12-38-23(35)16-7-9-17(31)10-8-16/h2-10,18-22,25-26,31-34,37H,11-14H2,1H3/t18-,19-,20-,21+,22-,25+,26-,27+,28+,29-,30+/m1/s1
• InChI Key： HMSMTLNPCAHHGP-HRCYFWENSA-N
• SMILES： C1C=C(O)C=CC=1C(OC[C@@H]1[C@H]([C@H](O)[C@H]([C@](O1)([H])O[C@]12C[C@@]3([C@@]1(COC(=O)C1C=CC=CC=1)[C@]1(O[C@@]3(C[C@@]2(O1)C)O)[H])[H])O)O)=O

Computed Properties

• Exact Mass: 600.18400
• Monoisotopic Mass: 600.18429107 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 191
• Molecular Weight: 600.6
• XLogP3: 0.3

Experimental Properties

• Color/Form: Powder
• Density: 1.62±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 789.1±60.0 °C at 760 mmHg
• Flash Point: 258.6±26.4 °C
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• PSA: 190.67000
• LogP: 0.21280
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

Mudanpioside C Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides
• Monoterpenoids

Additional information on Mudanpioside C

Recent Advances in the Study of Mudanpioside C (172760-03-1): A Comprehensive Research Brief

Mudanpioside C (CAS: 172760-03-1) is a bioactive compound derived from the peony plant (Paeonia suffruticosa), which has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical uses. This research brief aims to synthesize the latest findings on Mudanpioside C, providing a comprehensive overview of its current status in scientific research.

One of the most notable advancements in the study of Mudanpioside C is its anti-inflammatory and neuroprotective effects. A 2023 study published in the Journal of Natural Products demonstrated that Mudanpioside C significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. The compound was shown to modulate the NF-κB signaling pathway, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, preclinical studies have indicated its neuroprotective properties, particularly in models of neurodegenerative disorders like Alzheimer's disease.

Another area of interest is the compound's potential anticancer properties. Research published in Phytomedicine in early 2024 revealed that Mudanpioside C exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The study highlighted its ability to induce apoptosis through the activation of caspase-3 and caspase-9, as well as its role in inhibiting angiogenesis. These findings position Mudanpioside C as a promising candidate for further development in oncology.

The pharmacokinetics and bioavailability of Mudanpioside C have also been a focus of recent investigations. A study in the European Journal of Pharmaceutical Sciences (2023) explored its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated that while Mudanpioside C has moderate oral bioavailability, its efficacy can be enhanced through formulation strategies such as nanoparticle encapsulation. This research underscores the importance of optimizing delivery systems to maximize the therapeutic potential of Mudanpioside C.

In conclusion, Mudanpioside C (172760-03-1) represents a multifaceted compound with significant promise in the fields of anti-inflammatory therapy, neuroprotection, and oncology. Ongoing research continues to uncover its mechanisms of action and potential clinical applications. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical trials, as well as on improving its pharmacokinetic properties for therapeutic use. The compound's diverse biological activities make it a valuable subject for further investigation in the chemical biology and pharmaceutical sciences.